Cas no 1225918-38-6 (3-amino-1-(2,6-dimethoxyphenyl)propan-1-ol)

• Product Name: 3-amino-1-(2,6-dimethoxyphenyl)propan-1-ol
• CAS No: 1225918-38-6
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6216391
• PubChem ID: 65184454
• Update Time: 2025-05-20

3-amino-1-(2,6-dimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,6-dimethoxyphenyl)propan-1-ol
• 1225918-38-6
• EN300-1866492
• AKOS014518509

• Inchi： 1S/C11H17NO3/c1-14-9-4-3-5-10(15-2)11(9)8(13)6-7-12/h3-5,8,13H,6-7,12H2,1-2H3
• InChI Key： JLXCFDHZHLGKCB-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=CC=1OC)OC)CCN

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-amino-1-(2,6-dimethoxyphenyl)propan-1-ol

Introduction to 3-amino-1-(2,6-dimethoxyphenyl)propan-1-ol (CAS No: 1225918-38-6)

3-amino-1-(2,6-dimethoxyphenyl)propan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1225918-38-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic and aliphatic structure, has garnered attention due to its potential applications in medicinal chemistry and the development of novel therapeutic agents. The presence of both amino and hydroxyl functional groups, coupled with a dimethoxy-substituted benzene ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural motif of 3-amino-1-(2,6-dimethoxyphenyl)propan-1-ol positions it as a valuable intermediate in the synthesis of more intricate pharmacophores. The aromatic ring, adorned with methoxy groups at the 2 and 6 positions, enhances lipophilicity while influencing electronic properties through resonance effects. This characteristic is particularly relevant in drug design, where optimal balance between hydrophilicity and lipophilicity is often sought to achieve favorable pharmacokinetic profiles. The adjacent aliphatic chain, terminated by a primary hydroxyl group, provides a site for further derivatization, enabling the construction of diverse molecular architectures.

In recent years, there has been growing interest in exploring the biological activity of compounds with similar structural features. Specifically, derivatives of substituted phenols and amines have been extensively studied for their potential roles in modulating various biological pathways. For instance, analogs featuring amino and hydroxyl functionalities have shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases including cancer and inflammatory disorders. The dimethoxy substitution on the benzene ring further fine-tunes the electronic properties of the molecule, potentially enhancing binding affinity to target proteins.

One of the most compelling aspects of 3-amino-1-(2,6-dimethoxyphenyl)propan-1-ol is its utility as a building block for more complex molecules. Chemists have leveraged this compound to synthesize novel scaffolds that exhibit improved pharmacological properties compared to their parent structures. For example, by introducing additional functional groups or altering the substitution pattern on the aromatic ring, researchers have generated derivatives with enhanced solubility, reduced toxicity, or increased selectivity for specific biological targets. These modifications are often guided by computational modeling and high-throughput screening techniques to optimize potency and minimize off-target effects.

The synthesis of 3-amino-1-(2,6-dimethoxyphenyl)propan-1-ol itself presents an intriguing challenge due to its multi-step nature. Traditional synthetic routes typically involve Friedel-Crafts alkylation followed by reduction and functional group transformations. However, advances in catalytic methods have enabled more efficient and sustainable approaches to constructing this core structure. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the dimethoxy substituents with high regioselectivity. Similarly, asymmetric hydrogenation techniques have been utilized to achieve enantioselective synthesis if optical purity is required for downstream applications.

From a computational chemistry perspective, 3-amino-1-(2,6-dimethoxyphenyl)propan-1-ol serves as an excellent model system for studying molecular interactions. Quantum mechanical calculations have been used to elucidate its electronic structure and predict its behavior in various environments. These studies not only provide insights into its reactivity but also aid in rationalizing its biological activity. For instance, density functional theory (DFT) simulations have revealed that the dimethoxy groups significantly influence the electron density distribution on the aromatic ring, which can modulate interactions with biological targets such as receptors or enzymes.

The potential applications of 3-amino-1-(2,6-dimethoxyphenyl)propan-1-ol extend beyond academic research into industrial settings. Pharmaceutical companies are increasingly seeking novel intermediates that can be rapidly incorporated into drug candidates without extensive custom synthesis. The commercial availability of this compound from specialized suppliers has facilitated its use in both small-scale academic projects and large-scale drug discovery programs. Moreover, its compatibility with various synthetic methodologies makes it a preferred choice for medicinal chemists who require flexibility in designing new molecules.

In conclusion,3-amino-1-(2,6-dimethoxyphenyl)propan-1-ol (CAS No: 1225918-38-6) represents a fascinating compound with broad utility in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features offer opportunities for developing novel therapeutic agents targeting diverse diseases. As research continues to uncover new biological functions associated with substituted phenols and amines,this molecule is poised to play an important role in future drug discovery efforts.